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Compound of Interest

Compound Name: 3-Amino-1-naphthoic acid

Cat. No.: B1266996 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety and handling

procedures for 3-Amino-1-naphthoic acid (CAS No. 32018-86-3). Due to a lack of a publicly

available, detailed Safety Data Sheet (SDS) specifically for this isomer, safety and toxicity data

for the closely related isomer, 3-Amino-2-naphthoic acid (CAS No. 5959-52-4), has been

included as the best available surrogate information. It is crucial for researchers, scientists, and

drug development professionals to recognize that while these compounds are structurally

similar, their toxicological and reactivity profiles may differ. All handling and safety procedures

should be conducted with this in mind, and a thorough risk assessment should be performed

before use.

Chemical and Physical Properties
This section outlines the known physical and chemical properties of 3-Amino-1-naphthoic
acid and its isomer, 3-Amino-2-naphthoic acid, for comparison.
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Property 3-Amino-1-naphthoic acid 3-Amino-2-naphthoic acid

CAS Number 32018-86-3 5959-52-4[1]

Molecular Formula C₁₁H₉NO₂[2] C₁₁H₉NO₂[1]

Molecular Weight 187.19 g/mol [2] 187.19 g/mol [1]

Melting Point 179 °C 212 °C (decomposes)[1]

Boiling Point 456.1±28.0 °C (Predicted) Not available

Density 1.352±0.06 g/cm³ (Predicted) Not available

Appearance Solid[2]
Yellow to olive green powder,

crystals, or chunks[1]

pKa pK1: 2.61; pK2: 4.39 (25°C) Not available

Storage Temperature

Room temperature, in a dark

place under an inert

atmosphere.

Store in a well-ventilated

place. Keep container tightly

closed.[1]

Hazard Identification and Classification
The following hazard information is based on data for 3-Amino-2-naphthoic acid. It should be

treated as indicative for 3-Amino-1-naphthoic acid, but subject to verification.

GHS Classification:

Acute Toxicity, Oral: Category 4[1]

Skin Corrosion/Irritation: Category 2[1]

Serious Eye Damage/Eye Irritation: Category 2[1]

Specific target organ toxicity (single exposure), Respiratory system: Category 3[1]

Signal Word: Warning[1]

Hazard Statements:
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H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Experimental Protocols: Safe Handling Procedures
Adherence to strict laboratory protocols is essential when handling 3-Amino-1-naphthoic acid
and its analogues.

3.1 Engineering Controls

Work should be conducted in a well-ventilated area.

Use a chemical fume hood for all procedures that may generate dust or aerosols.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation location.[3]

3.2 Personal Protective Equipment (PPE)

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are

experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

3.3 Handling and Storage

Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC104140250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104140250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104140250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104140250&countryCode=US&language=en
https://www.benchchem.com/product/b1266996?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC344500050&productDescription=6-AMINO-2-NAPHTHOIC+ACID%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC344500050&productDescription=6-AMINO-2-NAPHTHOIC+ACID%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC344500050&productDescription=6-AMINO-2-NAPHTHOIC+ACID%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC344500050&productDescription=6-AMINO-2-NAPHTHOIC+ACID%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Store away from incompatible materials such as strong acids and strong bases.[3]

First Aid Measures
These first aid measures are based on data for 3-Amino-2-naphthoic acid and should be

applied in the event of exposure to 3-Amino-1-naphthoic acid.

Exposure Route First Aid Protocol

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.[1][3] If not breathing, give artificial

respiration.[3]

Skin Contact

IF ON SKIN: Wash with plenty of soap and

water.[1] If skin irritation occurs: Get medical

advice/attention. Take off contaminated clothing

and wash before reuse.[1][3]

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1] If

eye irritation persists: Get medical

advice/attention.[1][3]

Ingestion

IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. Rinse mouth.

[1] Do NOT induce vomiting.

Fire-Fighting and Accidental Release Measures
5.1 Fire-Fighting Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC104140250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104140250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC344500050&productDescription=6-AMINO-2-NAPHTHOIC+ACID%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC344500050&productDescription=6-AMINO-2-NAPHTHOIC+ACID%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1266996?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC104140250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC344500050&productDescription=6-AMINO-2-NAPHTHOIC+ACID%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC344500050&productDescription=6-AMINO-2-NAPHTHOIC+ACID%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104140250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104140250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC344500050&productDescription=6-AMINO-2-NAPHTHOIC+ACID%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104140250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104140250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC344500050&productDescription=6-AMINO-2-NAPHTHOIC+ACID%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104140250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Suitable Extinguishing Media: Water spray, carbon dioxide (CO₂), dry chemical, or chemical

foam.[1]

Specific Hazards: Keep product and empty container away from heat and sources of ignition.

[1]

Hazardous Combustion Products: Nitrogen oxides (NOx), Carbon monoxide (CO), Carbon

dioxide (CO₂).[1]

Protective Equipment: As in any fire, wear self-contained breathing apparatus pressure-

demand, MSHA/NIOSH (approved or equivalent) and full protective gear.[1]

5.2 Accidental Release Measures

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[3]

Environmental Precautions: Should not be released into the environment.[4]

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for

disposal.[3] Keep in suitable, closed containers for disposal.[3]

Toxicological Information
The toxicological properties of 3-Amino-1-naphthoic acid have not been fully investigated.

The following data is for 3-Amino-2-naphthoic acid.

Toxicity Metric Value

Acute Oral Toxicity Category 4[1]

Skin Corrosion/Irritation Category 2[1]

Serious Eye Damage/Irritation Category 2[1]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[1]

Symptoms/effects, both acute and delayed: No information available for 3-Amino-1-naphthoic
acid. For 3-Amino-2-naphthoic acid, it may cause respiratory irritation, skin irritation, and
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serious eye irritation.[1]

Disposal Considerations
Waste from residues/unused products should be disposed of in accordance with local, regional,

and national regulations.[1]

Visualizations
8.1 Hierarchy of Controls for Chemical Safety

The following diagram illustrates the hierarchy of controls, a systematic approach to minimizing

exposure to hazardous chemicals like 3-Amino-1-naphthoic acid. The most effective

measures are at the top of the pyramid.
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Hierarchy of Controls

Elimination
(Physically remove the hazard)

Substitution
(Replace the hazard)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with PPE)
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Preparation Handling Cleanup & Disposal

Review SDS and
Conduct Risk Assessment

Don Personal
Protective Equipment (PPE)

Weigh Compound in
Vented Enclosure or Fume Hood

Perform Experiment in
Chemical Fume Hood Decontaminate Work Area Dispose of Waste in

Labeled, Sealed Containers Remove and Dispose of PPE Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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